Cas no 848205-26-5 (7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one
• CAS No: 848205-26-5
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 5420059
• Update Time: 2025-10-31

7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-ylmethyl)chromen-4-one
• 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C22H23NO5/c1-14-20(15-5-3-4-6-19(15)26-2)21(25)16-7-8-18(24)17(22(16)28-14)13-23-9-11-27-12-10-23/h3-8,24H,9-13H2,1-2H3
• InChI Key： JQTNKITUPCOHAF-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCOCC3)C(O)=CC=C2C(=O)C=1C1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one

Research Briefing on 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one (CAS: 848205-26-5)

The compound 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one (CAS: 848205-26-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a potent modulator of key signaling pathways, particularly those involving protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective inhibition of certain kinase isoforms, suggesting its utility in targeted cancer therapies. The structural motif of the morpholine ring and chromen-4-one core appears to be critical for its binding affinity and specificity.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 848205-26-5. A team at the University of Cambridge reported a streamlined four-step synthesis with an overall yield of 42%, representing a significant improvement over previous protocols. The use of microwave-assisted synthesis has also been explored, reducing reaction times while maintaining high enantiomeric purity.

Pharmacokinetic studies in animal models have shown promising results regarding the compound's bioavailability and metabolic stability. The 7-hydroxy group contributes to favorable solubility properties, while the morpholine moiety enhances blood-brain barrier penetration, making it a candidate for central nervous system targets. However, challenges remain in optimizing its metabolic clearance profile to reduce potential hepatotoxicity.

Current research directions include structure-activity relationship (SAR) studies to develop analogs with improved therapeutic indices. Several research groups are investigating the compound's potential in neurodegenerative diseases, given its ability to modulate neuroinflammatory pathways. Preliminary data from in vitro models of Alzheimer's disease show significant reduction in tau protein phosphorylation at concentrations below 1 μM.

The safety profile of 848205-26-5 is under active investigation. Recent toxicological assessments indicate a favorable therapeutic window in rodent models, with no observed adverse effects at doses up to 100 mg/kg. However, long-term exposure studies are still needed to fully evaluate its safety for potential clinical applications.

In conclusion, 7-hydroxy-3-(2-methoxyphenyl)-2-methyl-8-(morpholin-4-yl)methyl-4H-chromen-4-one represents a promising scaffold for drug development across multiple therapeutic areas. Its unique combination of physicochemical properties and biological activity makes it particularly interesting for further optimization and clinical translation. Future research should focus on elucidating its precise molecular targets and expanding its therapeutic potential through rational drug design approaches.